Cas no 2172002-51-4 (1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172002-51-4
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6029287
• PubChem ID: 165766167
• Update Time: 2025-10-28

1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172002-51-4
• EN300-1593772

• Inchi： 1S/C11H18N4O2/c1-7(8-4-3-5-8)15-9(6-17-2)10(11(12)16)13-14-15/h7-8H,3-6H2,1-2H3,(H2,12,16)
• InChI Key： BSRJDUGUFGZQLB-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=O)N=NN1C(C)C1CCC1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2172002-51-4 and Product Name: 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 2172002-51-4 and the product name 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole core, which is well-documented for its role in various pharmacological mechanisms, alongside functional groups that enhance its pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide structure combines a cyclobutyl side chain with a methoxymethyl substituent, which are known to influence the compound's solubility, metabolic stability, and interaction with biological targets. Such modifications are critical in optimizing drug-like properties, ensuring that the compound not only exhibits potent activity but also demonstrates favorable pharmacokinetic profiles suitable for clinical translation.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating biological pathways associated with inflammation and immune response. The triazole ring is particularly interesting as it can serve as a scaffold for inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory processes. Preliminary studies suggest that derivatives of this nature may exhibit anti-inflammatory effects by selectively targeting these pathways without significant side effects.

The 1-cyclobutylethyl moiety in the molecular structure contributes to enhanced binding affinity by increasing the steric bulk near the active site of potential target proteins. This feature is particularly valuable in drug design, where optimizing binding interactions can lead to more effective therapeutic outcomes. Additionally, the methoxymethyl group at the 5-position of the triazole ring may contribute to metabolic stability by protecting reactive sites from rapid degradation by enzymes such as cytochrome P450 (CYP450) enzymes.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies indicate that 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide may interact with biological targets through multiple binding pockets, suggesting a mechanism of action that could be synergistic or additive when combined with other therapeutic agents. Such insights are crucial for designing combination therapies that maximize therapeutic efficacy while minimizing resistance development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, making it more scalable and cost-effective for industrial production. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole core and attaching functional groups in a controlled manner.

From a regulatory perspective, compounds like 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential to evaluate its pharmacological profile thoroughly. These studies provide critical data on dosing regimens, toxicology profiles, and potential interactions with other drugs or substrates of metabolic pathways.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which novel compounds like this one are identified and optimized. Predictive models can screen vast libraries of molecules for potential activity against specific biological targets, reducing the time required for hit identification and lead optimization. This approach has been instrumental in identifying promising candidates for further development.

In conclusion, the compound with CAS number 2172002-51-4 and product name 1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a compelling candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.